N-(3-chlorophenyl)-6-[(4-ethyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-(3-chlorophenyl)-6-[(4-ethylpiperazin-1-yl)methyl]-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C16H22ClN7/c1-2-23-6-8-24(9-7-23)11-14-20-15(18)22-16(21-14)19-13-5-3-4-12(17)10-13/h3-5,10H,2,6-9,11H2,1H3,(H3,18,19,20,21,22)
• InChI Key: XGHDOAAFHGOCLD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=NC(=NC(=N2)NC3=CC(=CC=C3)Cl)N
• Molecular Formula: C16H22ClN7
• Molecular Weight: 347.8 g/mol

Description

N-(3-chlorophenyl)-6-[(4-ethyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine, also known as CTZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTZ is a triazine-based compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-6-[(4-ethyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in cells. This compound has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is involved in DNA replication and cell division. This compound has also been shown to inhibit the activity of protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the production of inflammatory cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-6-[(4-ethyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine has several advantages for lab experiments, including its high purity and stability, which make it suitable for various assays and experiments. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, this compound has some limitations, including its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-chlorophenyl)-6-[(4-ethyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine, including its potential use as an anti-cancer agent, anti-inflammatory agent, and herbicide. This compound could also be studied for its potential use as a growth regulator for crops and as a catalyst for various chemical reactions. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

N-(3-chlorophenyl)-6-[(4-ethyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine can be synthesized through various methods, including the reaction of 3-chloroaniline with 4-ethylpiperazine followed by the reaction with cyanogen bromide and sodium azide. Another method involves the reaction of 3-chloroaniline with 4-ethylpiperazine followed by the reaction with triphosgene and sodium azide. The synthesis of this compound has been optimized to increase the yield and purity of the compound, making it more suitable for scientific research.

Scientific Research Applications

N-(3-chlorophenyl)-6-[(4-ethyl-1-piperazinyl)methyl]-1,3,5-triazine-2,4-diamine has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.
In agriculture, this compound has been studied for its potential use as a herbicide, as it has been shown to inhibit the growth of weeds. This compound has also been studied for its potential use as a growth regulator for crops, as it has been shown to increase the yield of certain crops.
In material science, this compound has been studied for its potential use as a catalyst for various chemical reactions, as it has been shown to have high catalytic activity.